Bepridil Hydrochloride
Bepridil Hydrochloride
Bepridil Hydrochloride is the hydrochloride salt form of bepridil, a calcium antagonist and class IV anti-arrhythmic agent. Bepridil hydrochloride blocks calcium entry through membranous calcium channels of coronary and peripheral vascular smooth muscle, thereby dilating coronary arteries and peripheral arterioles. This increases oxygen delivery and reduces oxygen requirements. This drug is used to treat chronic stable and variant angina pectoris.
A long-acting calcium-blocking agent with significant anti-anginal activity. The drug produces significant coronary vasodilation and modest peripheral effects. It has antihypertensive and selective anti-arrhythmia activities and acts as a calmodulin antagonist.
A long-acting calcium-blocking agent with significant anti-anginal activity. The drug produces significant coronary vasodilation and modest peripheral effects. It has antihypertensive and selective anti-arrhythmia activities and acts as a calmodulin antagonist.
Brand Name:
Vulcanchem
CAS No.:
68099-86-5
VCID:
VC0109759
InChI:
InChI=1S/C24H34N2O.ClH/c1-21(2)19-27-20-24(25-15-9-10-16-25)18-26(23-13-7-4-8-14-23)17-22-11-5-3-6-12-22;/h3-8,11-14,21,24H,9-10,15-20H2,1-2H3;1H
SMILES:
CC(C)COCC(CN(CC1=CC=CC=C1)C2=CC=CC=C2)N3CCCC3.Cl
Molecular Formula:
C24H35ClN2O
Molecular Weight:
403 g/mol
Bepridil Hydrochloride
CAS No.: 68099-86-5
Reference Standards
VCID: VC0109759
Molecular Formula: C24H35ClN2O
Molecular Weight: 403 g/mol
| CAS No. | 68099-86-5 |
|---|---|
| Product Name | Bepridil Hydrochloride |
| Molecular Formula | C24H35ClN2O |
| Molecular Weight | 403 g/mol |
| IUPAC Name | N-benzyl-N-[3-(2-methylpropoxy)-2-pyrrolidin-1-ylpropyl]aniline;hydrochloride |
| Standard InChI | InChI=1S/C24H34N2O.ClH/c1-21(2)19-27-20-24(25-15-9-10-16-25)18-26(23-13-7-4-8-14-23)17-22-11-5-3-6-12-22;/h3-8,11-14,21,24H,9-10,15-20H2,1-2H3;1H |
| Standard InChIKey | JXBBWYGMTNAYNM-UHFFFAOYSA-N |
| SMILES | CC(C)COCC(CN(CC1=CC=CC=C1)C2=CC=CC=C2)N3CCCC3.Cl |
| Canonical SMILES | CC(C)COCC(CN(CC1=CC=CC=C1)C2=CC=CC=C2)N3CCCC3.Cl |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Bepridil Hydrochloride is the hydrochloride salt form of bepridil, a calcium antagonist and class IV anti-arrhythmic agent. Bepridil hydrochloride blocks calcium entry through membranous calcium channels of coronary and peripheral vascular smooth muscle, thereby dilating coronary arteries and peripheral arterioles. This increases oxygen delivery and reduces oxygen requirements. This drug is used to treat chronic stable and variant angina pectoris. A long-acting calcium-blocking agent with significant anti-anginal activity. The drug produces significant coronary vasodilation and modest peripheral effects. It has antihypertensive and selective anti-arrhythmia activities and acts as a calmodulin antagonist. |
| Related CAS | 64706-54-3 (Parent) |
| Synonyms | 1978 CERM 1978-CERM 1978CERM Bedapin Bepadin Bepridil Bepridil Monohydrochloride Bepridil Monohydrochloride, alpha Isomer Bepridil Monohydrochloride, alpha-Isomer Bepridil Monohydrochloride, Monohydrate Bepridil, (+)-Isomer Bepridil, (+-)-Isomer Bepridil, (-)-Isomer Bepridil, alpha Isomer Bepridil, alpha-Isomer CERM 1978 CERM-1978 CERM1978 Cordium Monohydrochloride, alpha-Isomer Bepridil Monohydrochloride, Bepridil Unicordium Vasco |
| PubChem Compound | 50088 |
| Last Modified | Nov 11 2021 |
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